Cas no 623117-42-0 ((2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product name: (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 623117-42-0
• MF: C₁₇H₁₄O₃S
• MW: 298.356263637543
• CID: 5418688

(2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-(2-methylprop-2-enoxy)-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one
• (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C17H14O3S/c1-11(2)10-19-12-5-6-14-15(8-12)20-16(17(14)18)9-13-4-3-7-21-13/h3-9H,1,10H2,2H3
• InChI Key： QVGIRCCAYPQEMP-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C)=C)=CC=C2C(=O)C1=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

(2Z)-6-(2-methylprop-2-en-1-yl)oxy-2-(thiophen-2-yl)methylidene-2,3-dihydro-1-benzofuran-3-one

The compound with CAS No 623117-42-0, known as (2Z)-6-(2-methylprop-en-yl)oxy-thiophen-methylidene-benzofuran, is a complex organic molecule with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug design and advanced materials.

The molecular structure of this compound is characterized by a benzofuran framework, which serves as a versatile scaffold for further functionalization. The presence of a thiophene group introduces aromaticity and electronic properties that enhance its reactivity and stability. Recent studies have highlighted the importance of such heterocyclic systems in modulating the electronic characteristics of organic molecules, making them ideal candidates for applications in optoelectronics and sensing technologies.

One of the most intriguing aspects of this compound is its stereochemistry, particularly the (Z) configuration at the methylidene group. This stereochemistry plays a crucial role in determining the molecule's conformational flexibility and intermolecular interactions. Researchers have demonstrated that such configurations can significantly influence the bioavailability and pharmacokinetics of drug candidates, underscoring its potential in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced coupling reactions and selective oxidation techniques. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during its preparation. Recent advancements in catalytic methodologies have further streamlined the synthesis pathway, making it more accessible for large-scale production.

The physical properties of this compound, including its melting point, solubility, and UV-vis spectrum, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its molecular packing and electronic transitions, which are critical for understanding its behavior in different environments.

From an application standpoint, this compound has shown promise in several areas. In the field of pharmacology, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its photoresponsive properties make it a strong candidate for use in light-sensitive materials and energy harvesting devices.

Recent research has also explored the use of this compound as a building block for constructing more complex molecular architectures. By incorporating it into supramolecular assemblies or covalent networks, scientists aim to develop materials with tailored functionalities for applications in nanotechnology and biotechnology.

In conclusion, (2Z)-6-(2-methylprop-en-yl)oxy-thiophen-methylidene-benzofuran represents a fascinating example of how intricate molecular design can lead to versatile compounds with wide-ranging applications. As research continues to uncover new aspects of its chemistry and functionality, this compound is poised to make significant contributions to both academic and industrial sectors.